Cas no 2248413-06-9 (6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 2248413-06-9
• MF: C₈H₄BrFN₂O
• MW: 243.0326
• CID: 5305392
• Update Time: 2026-03-10

6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxaldehyde, 6-bromo-3-fluoro-
• 6-bromo-3-fluoroimidazo[1,2-a]pyridine-2-carbaldehyde
• 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde

• Inchi： 1S/C8H4BrFN2O/c9-5-1-2-7-11-6(4-13)8(10)12(7)3-5/h1-4H
• InChI Key： YGUGJEXLTGNKTR-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C2=NC(C([H])=O)=C(N2C=1[H])F

Computed Properties

• Exact Mass: 241.94910 g/mol
• Monoisotopic Mass: 241.94910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.4
• Molecular Weight: 243.03

Additional information on 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde

Introduction to 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No: 2248413-06-9)

6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2248413-06-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to engage with various biological targets. The presence of both bromo and fluoro substituents on the imidazopyridine core enhances its synthetic utility and biological activity, making it a valuable intermediate in the development of novel therapeutic agents.

The structural features of 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde contribute to its versatility in medicinal chemistry. The aldehyde functional group at the 2-position provides a reactive site for further derivatization, allowing chemists to modify the molecule and explore its pharmacological properties. This reactivity makes it particularly useful in the synthesis of more complex molecules, such as inhibitors or agonists targeting specific biological pathways. The bromo substituent at the 6-position and the fluoro group at the 3-position are strategically positioned to influence electronic and steric properties, which can be critical for optimizing binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their reported activities against various diseases, including cancer, inflammation, and infectious disorders. The imidazo[1,2-a]pyridine core is known for its ability to interact with proteins involved in cell signaling and proliferation, making it a promising scaffold for developing small-molecule drugs. For instance, studies have shown that imidazopyridines can modulate kinases and other enzymes that play a role in disease progression. The specific substitution pattern in 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde may confer unique properties that make it an attractive candidate for further investigation.

Recent research has highlighted the potential of 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde as a building block for drug discovery. Researchers have utilized this compound to develop novel inhibitors targeting protein-protein interactions relevant to cancer therapy. The aldehyde group allows for facile conjugation with other biomolecules, enabling the creation of probes or inhibitors with tailored properties. Additionally, the bromo and fluoro substituents can be used in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups and diversify the chemical library.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde exemplifies how structural modifications can lead to compounds with enhanced potency and selectivity. Its potential applications span across multiple therapeutic areas, including oncology, where it may serve as a precursor for kinase inhibitors or other anti-cancer agents. The compound's ability to modulate key signaling pathways makes it a promising candidate for further development.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. 6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde has been subjected to virtual screening campaigns to identify potential hits against various targets. These computational approaches have helped researchers prioritize compounds for experimental validation, streamlining the drug discovery pipeline. The combination of experimental techniques with computational methods has been instrumental in uncovering new therapeutic opportunities.

In conclusion,6-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carbaldehyde (CAS No: 2248413-06-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of disease, compounds like this will play an increasingly important role in addressing unmet medical needs. The ongoing exploration of its pharmacological properties holds promise for future breakthroughs in medicine.